Cas no 10581-14-3 (Phosphoric acid,monooctyl monophenyl ester)

• Product Name: Phosphoric acid,monooctyl monophenyl ester
• CAS No: 10581-14-3
• MF: C₁₄H₂₃O₄P
• MW: 286.303785562515
• CID: 162597
• PubChem ID: 82742
• Update Time: 2025-04-19

Phosphoric acid,monooctyl monophenyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,monooctyl monophenyl ester
• Octyl phenyl hydrogen phosphate
• DTXSID70147355
• 3CT67YDE5F
• 10581-14-3
• NS00053312
• EINECS 234-180-9
• monooctylphenylphosphoric acid
• SCHEMBL1100962
• Phosphoric acid, monooctyl monophenyl ester

• Inchi： 1S/C14H23O4P/c1-2-3-4-5-6-10-13-17-19(15,16)18-14-11-8-7-9-12-14/h7-9,11-12H,2-6,10,13H2,1H3,(H,15,16)
• InChI Key： SDWUQIDETLBAIU-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OC1C=CC=CC=1)OCCCCCCCC

Computed Properties

• Exact Mass: 286.13349
• Monoisotopic Mass: 286.13339621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76